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Get Quote

These application notes provide a comprehensive guide for the immunohistochemical (IHC)

detection and localization of the Prostaglandin E2 Receptor 2 (EP2), a G protein-coupled

receptor involved in various physiological and pathological processes. This document is

intended for researchers, scientists, and drug development professionals engaged in studying

the expression and role of the EP2 receptor in tissues.

Introduction to EP2 Receptor and its Signaling
Pathway
The Prostaglandin E2 (PGE2) receptor EP2 subtype is a key mediator of PGE2 signaling,

which is implicated in inflammation, immune responses, pain perception, and cancer

progression.[1][2] The EP2 receptor is coupled to the Gs alpha subunit (Gαs) of the

heterotrimeric G protein complex.[3] Upon agonist binding, such as PGE2, the Gαs subunit

activates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP).[3]

Elevated cAMP levels in turn activate Protein Kinase A (PKA), which then phosphorylates
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downstream transcription factors like the cAMP response element-binding protein (CREB),

modulating gene expression.[4]

Below is a diagram illustrating the canonical EP2 receptor signaling pathway.
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Figure 1: EP2 Receptor Signaling Pathway.

Quantitative Analysis of EP2 Receptor Localization
Immunohistochemistry allows for the semi-quantitative analysis of EP2 receptor expression in

various tissues. Scoring methods, such as the Immune-Reactivity Score (IRS), provide a

standardized approach to evaluate staining intensity and the percentage of positive cells.

Table 1: Immune-Reactivity Score (IRS) for EP2 in Cervical Intraepithelial Neoplasia (CIN)[5]

Grade of Dysplasia Number of Samples (n) Median EP2-IRS

CIN 1 8 2

CIN 2 9 3

CIN 3 16 6

The IRS is calculated by multiplying the staining intensity score (0 = no, 1 = weak, 2 =

moderate, 3 = strong) by the percentage of positive cells score (0 = no staining, 1 = ≤10%, 2 =
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11–50%, 3 = 51–80%, 4 = ≥81%).[5]

Table 2: Percentage of EP2 Stained Tumor Cells in Cervical Cancer by FIGO Stage[6][7]

FIGO Stage Number of Patients (n)
Median Percentage of
Stained Tumor Cells

I 64 30%

II 49 15%

III 37 30%

IV 7 30%

EP2 Receptor Localization in Various Tissues
Qualitative IHC studies have identified the presence of the EP2 receptor in a variety of human

and animal tissues.

Table 3: Summary of EP2 Receptor Localization in Different Tissues
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Tissue Species Localization Details Citation

Ocular Tissues Human, Mouse

Prominently and

widely distributed in

both anterior and

posterior eye tissues.

[8][9]

Human Kidney Human

Detectable in the

media of arteries and

arterioles.

[10]

Endometrium Human

Abundantly expressed

in both glandular

epithelium and stroma

of ectopic and eutopic

endometria.

[11]

Caprine Cervix Goat

During parturition,

detectable in blood

vessels, canal

epithelia, serosa,

circular and

longitudinal muscles,

and stroma.

[12]

Detailed Protocol for Immunohistochemistry of EP2
Receptor
This protocol is a general guideline for the immunohistochemical staining of the EP2 receptor in

formalin-fixed, paraffin-embedded (FFPE) tissue sections. Optimization may be required for

specific antibodies and tissue types.

I. Reagents and Materials
Xylene

Ethanol (100%, 95%, 80%, 70%)
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Deionized or distilled water

Antigen Retrieval Buffer (e.g., 10 mM Sodium Citrate buffer, pH 6.0)

Wash Buffer (e.g., Phosphate Buffered Saline - PBS)

Endogenous Peroxidase Blocking Solution (e.g., 3% Hydrogen Peroxide in methanol or

PBS)

Blocking Buffer (e.g., 10% normal serum from the species of the secondary antibody in PBS)

Primary Antibody against EP2 receptor (refer to manufacturer's datasheet for recommended

dilution)

Biotinylated Secondary Antibody

Avidin-Biotin Complex (ABC) reagent

Chromogen Substrate (e.g., DAB - 3,3'-Diaminobenzidine)

Counterstain (e.g., Hematoxylin)

Mounting Medium

II. Experimental Workflow
The following diagram outlines the key steps in the IHC workflow for EP2 receptor localization.
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Figure 2: Immunohistochemistry Workflow.
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III. Step-by-Step Procedure
A. Deparaffinization and Rehydration[13][14]

Immerse slides in xylene (2 changes for 5-10 minutes each).

Immerse slides in 100% ethanol (2 changes for 3-10 minutes each).

Immerse slides in 95% ethanol for 3-5 minutes.

Immerse slides in 80% ethanol for 3 minutes.

Immerse slides in 70% ethanol for 3-5 minutes.

Rinse slides in deionized water for 5 minutes.

B. Antigen Retrieval

Heat-Induced Epitope Retrieval (HIER): Immerse slides in 10 mM Sodium Citrate buffer (pH

6.0) and heat in a water bath, steamer, or pressure cooker. The exact time and temperature

should be optimized, but a common starting point is 95-100°C for 20-30 minutes.[13] Allow

slides to cool in the buffer for at least 20 minutes at room temperature.

Proteolytic-Induced Epitope Retrieval (PIER): Incubate sections with Proteinase K (20

µg/mL) for 10-20 minutes at 37°C.[13] The concentration and incubation time need to be

carefully optimized to avoid tissue damage.

C. Staining Procedure[15]

Wash slides in wash buffer (e.g., PBS) for 5 minutes.

Endogenous Peroxidase Blocking: Incubate sections in 3% hydrogen peroxide for 10-15

minutes at room temperature to block endogenous peroxidase activity.[13]

Wash slides in wash buffer (2 changes for 5 minutes each).

Blocking Non-specific Binding: Incubate sections with a blocking buffer (e.g., 10% normal

serum) for at least 1 hour at room temperature in a humidified chamber.[13]
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Primary Antibody Incubation: Drain the blocking buffer (do not rinse) and apply the primary

antibody against the EP2 receptor, diluted in blocking buffer, to the sections. Incubate

overnight at 4°C in a humidified chamber.

Wash slides in wash buffer (3 changes for 5 minutes each).

Secondary Antibody Incubation: Apply the biotinylated secondary antibody, diluted according

to the manufacturer's instructions, and incubate for 30-60 minutes at room temperature.

Wash slides in wash buffer (3 changes for 5 minutes each).

Detection: Apply the ABC reagent and incubate for 30 minutes at room temperature.

Wash slides in wash buffer (3 changes for 5 minutes each).

D. Visualization

Chromogen Development: Apply the DAB substrate solution and incubate for 2-10 minutes,

or until the desired brown staining intensity is reached. Monitor the reaction under a

microscope.

Stop the reaction by immersing the slides in deionized water.

Counterstaining: Counterstain the sections with hematoxylin for 30 seconds to 2 minutes.

"Blue" the hematoxylin by rinsing in running tap water.

E. Dehydration and Mounting

Dehydrate the sections through a graded series of ethanol (e.g., 70%, 95%, 100%).

Clear the sections in xylene.

Mount a coverslip using a permanent mounting medium.

IV. Controls
Positive Control: A tissue section known to express the EP2 receptor should be included to

verify the staining protocol.
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Negative Control: A tissue section where the primary antibody is omitted or replaced with an

isotype control antibody should be included to assess non-specific staining from the

secondary antibody and detection reagents.

These application notes and protocols provide a robust starting point for the successful

immunohistochemical localization of the EP2 receptor. Researchers are encouraged to

optimize these procedures for their specific experimental conditions and reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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